Diethyl 2-(2-chloro-4-nitrophenyl)malonate
Cat. No. B8354149
M. Wt: 315.70 g/mol
InChI Key: KOIGIZYPFQBLLO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07141580B2
Procedure details
To a solution of diethyl 2-(2-chloro-4-nitrophenyl)malonate (step 1, 7.6 g, 24.2 mmol) in methanol (18 ml) was added 6M-NaOH (12 ml) and stirred for 1 h at 50° C. The reaction was quenched by the addition of saturated citric acid aqueous solution (16 ml) and water. The organic layer was extracted with ethyl acetate (2×50 ml), washed with brine, dried (MgSO4) and concentrated to give 4.52 g (87%) of title compound as light yellow solid.
Name
Yield
87%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[C:6]([N+:8]([O-:10])=[O:9])[CH:5]=[CH:4][C:3]=1[CH:11](C(OCC)=O)[C:12]([O:14]CC)=[O:13].[OH-].[Na+]>CO>[Cl:1][C:2]1[CH:7]=[C:6]([N+:8]([O-:10])=[O:9])[CH:5]=[CH:4][C:3]=1[CH2:11][C:12]([OH:14])=[O:13] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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7.6 g
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Type
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reactant
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Smiles
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ClC1=C(C=CC(=C1)[N+](=O)[O-])C(C(=O)OCC)C(=O)OCC
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Name
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Quantity
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12 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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18 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred for 1 h at 50° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction was quenched by the addition of saturated citric acid aqueous solution (16 ml) and water
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EXTRACTION
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Type
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EXTRACTION
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Details
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The organic layer was extracted with ethyl acetate (2×50 ml)
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WASH
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Type
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WASH
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Details
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washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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ClC1=C(C=CC(=C1)[N+](=O)[O-])CC(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.52 g | |
| YIELD: PERCENTYIELD | 87% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
